Cas no 1181483-94-2 (2-Cyano-n-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,5-difluorophenyl)prop-2-enamide)

• Product Name: 2-Cyano-n-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,5-difluorophenyl)prop-2-enamide
• CAS No: 1181483-94-2
• MF: C₁₇H₁₀F₄N₂OS
• MW: 366.332716464996
• CID: 5450464
• PubChem ID: 45906734
• Update Time: 2025-10-29

2-Cyano-n-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,5-difluorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N-[4-[(difluoromethyl)thio]phenyl]-3-(2,5-difluorophenyl)-2-propenamide
• (E)-2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]-3-(2,5-difluorophenyl)prop-2-enamide
• Z449708924
• 1181483-94-2
• EN300-26587315
• 2-cyano-n-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,5-difluorophenyl)prop-2-enamide
• 2-Cyano-n-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,5-difluorophenyl)prop-2-enamide

• Inchi： 1S/C17H10F4N2OS/c18-12-1-6-15(19)10(8-12)7-11(9-22)16(24)23-13-2-4-14(5-3-13)25-17(20)21/h1-8,17H,(H,23,24)/b11-7+
• InChI Key： ZFESMBCQEXXHNW-YRNVUSSQSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)NC(/C(/C#N)=C/C1C=C(C=CC=1F)F)=O

Computed Properties

• Exact Mass: 366.04499677g/mol
• Monoisotopic Mass: 366.04499677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.8±45.0 °C(Predicted)
• pka: 10.10±0.70(Predicted)

Additional information on 2-Cyano-n-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,5-difluorophenyl)prop-2-enamide

Professional Introduction to Compound with CAS No. 1181483-94-2 and Product Name: 2-Cyano-n-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,5-difluorophenyl)prop-2-enamide

Compound with the CAS number 1181483-94-2 and the product name 2-Cyano-n-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,5-difluorophenyl)prop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple fluorine atoms and a cyano group in its molecular structure contributes to its distinctive chemical properties, making it a subject of intense research interest.

The molecular framework of this compound consists of a cyano group attached to a phenyl ring that is further substituted with a difluoromethyl sulfanyl moiety. Additionally, the prop-2-enamide moiety introduces a polar functional group, enhancing the compound's solubility and reactivity. These structural elements not only contribute to the compound's stability but also open up possibilities for diverse chemical modifications and biological interactions.

In recent years, there has been a growing emphasis on the development of novel pharmaceutical agents that leverage advanced chemical scaffolds to achieve superior pharmacological profiles. The compound in question aligns well with this trend, as its unique structural features are likely to contribute to its binding affinity and selectivity for biological targets. Specifically, the difluoromethyl sulfanyl group is known to enhance metabolic stability and binding interactions, while the cyano group can serve as a versatile handle for further derivatization.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic clearance. The incorporation of multiple fluorine atoms in the 2-Cyano-n-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,5-difluorophenyl)prop-2-enamide structure is expected to confer additional advantages, including improved lipophilicity and resistance to enzymatic degradation. These properties are crucial for developing drugs that exhibit prolonged half-lives and enhanced therapeutic efficacy.

The prop-2-enamide moiety within the compound's structure is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature is essential for achieving high-affinity binding and optimizing drug-receptor interactions. Furthermore, the presence of both electron-withdrawing (cyano) and electron-donating (difluoromethyl sulfanyl) groups allows for fine-tuning of the compound's electronic properties, which can be critical for modulating its pharmacological activity.

From a synthetic perspective, the preparation of 2-Cyano-n-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,5-difluorophenyl)prop-2-enamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms often necessitates specialized synthetic methodologies to ensure high yields and purity. However, advancements in fluorination techniques have made it increasingly feasible to incorporate these elements into complex molecular architectures with greater ease.

The potential applications of this compound extend across various therapeutic areas. For instance, its structural features may make it a valuable candidate for developing inhibitors targeting enzymes involved in metabolic pathways relevant to inflammation and cancer. Additionally, the compound's ability to engage with biological targets through multiple interaction modes suggests its utility in designing drugs with enhanced binding specificity.

In conclusion, the compound with CAS number 1181483-94-2 and product name 2-Cyano-n-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(2,5-difluorophenyl)prop-2-enamide represents a promising entity in pharmaceutical research. Its unique structural attributes offer opportunities for developing novel therapeutic agents with improved pharmacokinetic properties and enhanced biological activity. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play a significant role in shaping the future of drug discovery.